Cas no 1154422-20-4 (6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline)
6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 6-azido-1,2,3,4-tetrahydro-2-methyl-
- 6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline
- 1154422-20-4
- EN300-1667039
-
- Inchi: 1S/C10H12N4/c1-14-5-4-8-6-10(12-13-11)3-2-9(8)7-14/h2-3,6H,4-5,7H2,1H3
- InChI Key: CHXBDATXUMEIFF-UHFFFAOYSA-N
- SMILES: N(C1=CC=C2CN(C)CCC2=C1)=[N+]=[N-]
Computed Properties
- Exact Mass: 188.106196400g/mol
- Monoisotopic Mass: 188.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.6Ų
6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1667039-0.05g |
6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline |
1154422-20-4 | 0.05g |
$282.0 | 2023-06-04 | ||
| Enamine | EN300-1667039-0.1g |
6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline |
1154422-20-4 | 0.1g |
$420.0 | 2023-06-04 | ||
| Enamine | EN300-1667039-0.25g |
6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline |
1154422-20-4 | 0.25g |
$601.0 | 2023-06-04 | ||
| Enamine | EN300-1667039-0.5g |
6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline |
1154422-20-4 | 0.5g |
$947.0 | 2023-06-04 | ||
| Enamine | EN300-1667039-1.0g |
6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline |
1154422-20-4 | 1g |
$1214.0 | 2023-06-04 | ||
| Enamine | EN300-1667039-2.5g |
6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline |
1154422-20-4 | 2.5g |
$2379.0 | 2023-06-04 | ||
| Enamine | EN300-1667039-5.0g |
6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline |
1154422-20-4 | 5g |
$3520.0 | 2023-06-04 | ||
| Enamine | EN300-1667039-10.0g |
6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline |
1154422-20-4 | 10g |
$5221.0 | 2023-06-04 | ||
| Enamine | EN300-1667039-50mg |
6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline |
1154422-20-4 | 50mg |
$282.0 | 2023-09-21 | ||
| Enamine | EN300-1667039-100mg |
6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline |
1154422-20-4 | 100mg |
$420.0 | 2023-09-21 |
6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline
Recent Advances in the Study of 6-Azido-2-methyl-1,2,3,4-tetrahydroisoquinoline (CAS: 1154422-20-4)
6-Azido-2-methyl-1,2,3,4-tetrahydroisoquinoline (CAS: 1154422-20-4) is a chemically modified tetrahydroisoquinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of an azido group, serves as a versatile intermediate for click chemistry reactions, enabling the synthesis of complex molecular architectures with high precision. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.
One of the most notable advancements in the research of 6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline is its role in the synthesis of targeted drug conjugates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a building block for the development of sigma-1 receptor ligands. The azido group facilitates efficient conjugation with various pharmacophores, allowing researchers to optimize binding affinity and selectivity. The study reported a series of derivatives with nanomolar affinity for the sigma-1 receptor, highlighting the compound's potential in treating neuropathic pain and neurodegenerative diseases.
In addition to its applications in CNS drug development, 6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline has been investigated for its antimicrobial properties. A recent preprint on bioRxiv detailed its incorporation into novel quinolone-based antibiotics. The azido functionality enabled the researchers to perform strain-promoted azide-alkyne cycloaddition (SPAAC) reactions, resulting in compounds with enhanced activity against multidrug-resistant bacterial strains. These findings underscore the compound's versatility in addressing the global challenge of antibiotic resistance.
Another groundbreaking application of 6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline is in the field of chemical biology, where it has been used as a photoaffinity labeling probe. A 2024 study in ACS Chemical Biology utilized this compound to map protein-ligand interactions in live cells. The azido group, upon UV irradiation, forms covalent bonds with nearby proteins, enabling the identification of binding sites and interaction networks. This approach has provided valuable insights into the mechanisms of action of various drugs and has opened new avenues for target identification and validation.
Despite these promising developments, challenges remain in the large-scale synthesis and stability of 6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline. Recent work published in Organic Process Research & Development has addressed these issues by optimizing reaction conditions and purification protocols. The authors reported a scalable synthesis route with improved yield and purity, paving the way for broader application in industrial settings. Furthermore, stability studies under various storage conditions have provided guidelines for handling and long-term preservation of the compound.
Looking ahead, the unique properties of 6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline position it as a key player in the next generation of drug discovery tools. Its compatibility with click chemistry, combined with its structural modularity, makes it an attractive scaffold for the development of targeted therapies and diagnostic agents. Ongoing research is exploring its potential in areas such as cancer therapeutics, where it could be used to create tumor-specific drug delivery systems. As the field continues to evolve, this compound is expected to play an increasingly important role in bridging the gap between chemical synthesis and biological application.
1154422-20-4 (6-azido-2-methyl-1,2,3,4-tetrahydroisoquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)